Cas no 94732-07-7 (2-{(tert-butoxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid)

2-{(tert-Butoxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group and an ethylamino substituent on the α-carbon of phenylalanine. This compound is valuable in peptide synthesis, where the Boc group serves as a robust protecting group for amines, enabling selective deprotection under mild acidic conditions. The ethylamino modification enhances solubility and steric flexibility, facilitating its incorporation into complex peptide architectures. Its phenylpropanoic acid backbone ensures compatibility with standard coupling reagents, making it a versatile intermediate for medicinal chemistry and bioconjugation applications. The product is characterized by high purity and stability, ensuring reliable performance in synthetic workflows.
2-{(tert-butoxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid structure
94732-07-7 structure
Product Name:2-{(tert-butoxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid
CAS No:94732-07-7
MF:C16H23NO4
MW:293.35812497139
CID:4346705
PubChem ID:13049158
Update Time:2025-05-27

2-{(tert-butoxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-N-ethyl-
    • Boc-N-ethyl-D,L-phenylalanine
    • 2-{[(tert-butoxy)carbonyl](ethyl)amino}-3-phenylpropanoic acid
    • N-Boc-N-ethyl-DL-phenylalanine
    • 2-{(tert-butoxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid
    • 94732-07-7
    • EN300-1071500
    • UDA73207
    • Z1201000334
    • SCHEMBL10957808
    • 2-[ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-3-phenylpropanoic acid
    • AKOS013464581
    • F80955
    • Inchi: 1S/C16H23NO4/c1-5-17(15(20)21-16(2,3)4)13(14(18)19)11-12-9-7-6-8-10-12/h6-10,13H,5,11H2,1-4H3,(H,18,19)/t13-/m0/s1
    • InChI Key: XPUONYUXLITPJQ-ZDUSSCGKSA-N
    • SMILES: C(O)(=O)[C@H](CC1=CC=CC=C1)N(C(OC(C)(C)C)=O)CC

Computed Properties

  • Exact Mass: 293.16270821Da
  • Monoisotopic Mass: 293.16270821Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 66.8Ų

2-{(tert-butoxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid Pricemore >>

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